Cas no 127256-73-9 (1,1,1,3,3,4,4,4-octafluorobutan-2-ol)

• Product Name: 1,1,1,3,3,4,4,4-octafluorobutan-2-ol
• CAS No: 127256-73-9
• MF: C₄H₂F₈O
• MW: 218.04530954361
• MDL: MFCD00192365
• CID: 103193
• PubChem ID: 4407544
• Update Time: 2025-04-18

1,1,1,3,3,4,4,4-octafluorobutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Butanol,1,1,1,3,3,4,4,4-octafluoro-
• 1,1,1,3,3,4,4,4-octafluorobutan-2-ol
• 1,1,1,3,3,4,4,4-Octafluoro-2-butanol
• 2-Butanol,1,1,1,3,3,4,4,4-octafluoro
• perfluoromethyl perfluoroethylcarbinol
• 1,1,1,3,3,4,4,4-OCTAFLUORO-2-BUTANOL, 99 %
• AKOS040767208
• NS00018747
• EN300-1938920
• ZVXAXABPTOPGDK-UHFFFAOYSA-N
• 127256-73-9
• SCHEMBL696951
• DTXSID40402943

• MDL： MFCD00192365
• Inchi： 1S/C4H2F8O/c5-2(6,4(10,11)12)1(13)3(7,8)9/h1,13H
• InChI Key： ZVXAXABPTOPGDK-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(C(F)(F)F)O)F

Computed Properties

• Exact Mass: 217.99800
• Monoisotopic Mass: 217.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: 。
• Density: 1.655 g/mL at 25 °C(lit.)
• Flash Point: 50 °F
• Refractive Index: n20/D 1.3(lit.)
• PSA: 20.23000
• LogP: 2.10720
• Solubility: 。
• Vapor Pressure: 1.7 psi ( 20 °C)

1,1,1,3,3,4,4,4-octafluorobutan-2-ol Security Information

• Hazardous Material transportation number：UN 1987 3/PG 2
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16; S26; S36/37/39
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3.1
• HazardClass：3.1
• PackingGroup：II
• Safety Term：3.1
• Packing Group：II
• Risk Phrases：R10; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins